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Compound of Interest

Compound Name: Hydroxyitraconazole

Cat. No.: B3325177

Essential Safety and Handling Guide for
Hydroxyitraconazole

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Hydroxyitraconazole. The following procedures are
based on a conservative approach to laboratory safety, treating the compound with a high
degree of caution due to the limited specific hazard information available.

Physicochemical and Storage Data

A summary of the available quantitative data for Hydroxyitraconazole is presented below. No
specific occupational exposure limits have been established for this compound.
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Property Value

CAS Number 112559-91-8

Molecular Formula C35H38CI2NsOs

Molecular Weight 721.63 g/mol

Purity >95% (HPLC)[1]

Storage Temperature -20°C[1]

Shipping Temperature Room Temperature[1]

Stability > 4 years (when stored correctly)[2]

Personal Protective Equipment (PPE)

Although some safety data sheets (SDS) suggest that Hydroxyitraconazole is not classified
as a hazardous substance, it is prudent to follow standard precautions for handling potent
pharmaceutical compounds. One SDS recommends more comprehensive PPE.[3] Therefore,
the following personal protective equipment is recommended to minimize exposure.

Core PPE Requirements:

Gloves: Wear two pairs of powder-free nitrile gloves that comply with ASTM standard D-
6978-(05)-13.[4] The inner glove should be tucked under the cuff of the gown, and the outer
glove should go over the cuff.[5] Gloves should be changed regularly or immediately if they
are torn, punctured, or contaminated.[5]

Gown: A disposable, lint-free, low-permeability gown with a solid front, long sleeves, and
tight-fitting cuffs should be worn.[5]

Eye and Face Protection: Safety goggles with side shields are essential.[3] When there is a
risk of splashes, a full-face shield should be worn in addition to goggles.[4]

Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form of the compound outside of a containment system like a chemical fume hood or
biological safety cabinet.[3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.lgcstandards.com/GE/en/p/TRC-H943600
https://www.lgcstandards.com/GE/en/p/TRC-H943600
https://www.lgcstandards.com/GE/en/p/TRC-H943600
https://www.caymanchem.com/product/22576/hydroxy-itraconazole
https://www.benchchem.com/product/b3325177?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-12772S/Hydroxy-Itraconazole-d8-SDS-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://file.medchemexpress.com/batch_PDF/HY-12772S/Hydroxy-Itraconazole-d8-SDS-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://file.medchemexpress.com/batch_PDF/HY-12772S/Hydroxy-Itraconazole-d8-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3325177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Hair and Shoe Covers: Disposable hair and shoe covers should be worn to prevent
contamination of personal clothing and workspaces.

Operational and Handling Plan

Receiving and Storage:

o Upon receipt, visually inspect the package for any signs of damage or leakage.
o Don appropriate PPE before handling the package.

» Store Hydroxyitraconazole at -20°C in a clearly labeled, designated area away from
incompatible materials such as strong acids, alkalis, and oxidizing/reducing agents.[1][3]

Preparation and Handling:

« All handling of Hydroxyitraconazole powder should be conducted in a designated area,
such as a chemical fume hood or a biological safety cabinet, to minimize the risk of
inhalation and contamination.

» Before starting work, ensure that a safety shower and eyewash station are readily
accessible.[3]

o Use dedicated equipment (spatulas, weighing paper, etc.) for handling the compound.
e When preparing solutions, add the solvent to the powder slowly to avoid generating dust.

Accidental Release Measures:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

For small spills, absorb any liquid with an inert material (e.g., diatomite, universal binders)
and decontaminate the area with alcohol.[3]

Collect all contaminated materials in a sealed container for proper disposal.[3]
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Disposal Plan

Proper disposal of unused or expired Hydroxyitraconazole and contaminated materials is
crucial to protect public health and the environment.

e Unused Compound: Unused or expired Hydroxyitraconazole should be treated as
pharmaceutical waste. Do not dispose of it in the regular trash or down the drain.[6]

o Contaminated Materials: All disposable items that have come into contact with
Hydroxyitraconazole, including gloves, gowns, weighing papers, and pipette tips, should be
collected in a dedicated, sealed waste container.

» Disposal Method: The preferred method of disposal is through a licensed hazardous waste
disposal service. If this is not available, follow local regulations for pharmaceutical waste.
Some guidelines suggest modifying the medicine to discourage consumption before placing
it in the household trash, but this should be a last resort and local regulations must be
followed.[6][7]

Visual Safety Protocols

The following diagrams illustrate the recommended workflow for handling
Hydroxyitraconazole and the decision-making process for selecting appropriate PPE.
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Caption: Workflow for Handling Hydroxyitraconazole.
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Caption: PPE Selection for Hydroxyitraconazole Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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